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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxyethyl acetate, also known as cellosolve acetate, is an organic compound with the

formula CH₃COOCH₂CH₂OC₂H₅.[1][2] It is a colorless liquid with a mild, characteristic odor.[3]

[4] This technical guide provides a comprehensive overview of the key physical properties of 2-
ethoxyethyl acetate, outlines detailed experimental protocols for their determination, and

presents a logical workflow for the physical characterization of liquid organic compounds. The

information herein is intended to support research, development, and quality control activities

involving this versatile solvent.

Core Physical Properties
A summary of the essential physical properties of 2-ethoxyethyl acetate is presented in the

table below. These values have been compiled from various reputable sources and represent a

consensus of the available data.
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Physical
Property

Value Units Conditions Citations

Molecular Weight 132.16 g/mol [2][3][5]

Density 0.973 - 0.975 g/mL at 20-25 °C [1][2][6]

Boiling Point 156 - 157 °C at 760 mmHg [1][2][6]

Melting Point -61 to -62 °C [1][2][6]

Flash Point 51 - 57.22 °C Closed Cup [2][4][6]

Vapor Pressure 2 - 2.936 mmHg at 20-25 °C [2][3][6]

Vapor Density 4.6 - 4.72 (Air = 1) [2][3][6]

Refractive Index 1.4055 - 1.406 n20/D at 20 °C [2][6]

Solubility in

Water
229 - 247 g/L at 20 °C [1][6]

Solubility in

Organic Solvents
Soluble [6]

Experimental Protocols
Accurate determination of physical properties is critical for the proper handling, application, and

quality assessment of chemical substances. The following are detailed methodologies for key

experiments.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Sample of 2-Ethoxyethyl acetate

Procedure:

A small amount of 2-ethoxyethyl acetate is placed into the small test tube.

The capillary tube is inverted and placed into the test tube with the sealed end pointing

upwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the Thiele tube or oil bath.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (a specific gravity bottle of known volume)

Analytical balance

Water bath with temperature control
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Sample of 2-Ethoxyethyl acetate

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the 2-ethoxyethyl acetate sample, ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a constant temperature water bath until it reaches thermal

equilibrium.

The pycnometer is removed from the bath, wiped dry, and its mass is accurately weighed.

The mass of the 2-ethoxyethyl acetate is determined by subtracting the mass of the empty

pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of 2-Ethoxyethyl acetate

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.

A few drops of the 2-ethoxyethyl acetate sample are placed on the prism.

The prism is closed and the instrument is allowed to reach the desired temperature, typically

20°C, controlled by the water bath.

The light source is adjusted, and the handwheel is turned to bring the dividing line between

the light and dark fields into the center of the crosshairs in the eyepiece.

The refractive index is read directly from the instrument's scale.

Determination of Flash Point (Pensky-Martens Closed
Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Stirrer

Ignition source (e.g., gas flame or electric igniter)

Sample of 2-Ethoxyethyl acetate

Procedure:

The sample cup of the Pensky-Martens apparatus is filled with 2-ethoxyethyl acetate to the

specified level.

The lid is securely placed on the cup.
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The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and the ignition source is applied to

the opening in the lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a distinct flash inside the cup.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of a liquid chemical substance like 2-ethoxyethyl acetate.
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Workflow for Physical Property Determination of a Liquid Chemical

Initial Assessment & Preparation

Quantitative Measurements

Data Analysis & Reporting

Acquire Pure Sample

Observe Physical State & Odor

Proceed

Review Safety Data Sheet (SDS)

Proceed

Measure Density (Pycnometer)

Begin Testing

Determine Boiling Point (Capillary Method)

Next Test

Measure Refractive Index (Refractometer)

Next Test

Determine Flash Point (Closed Cup)

Next Test

Compile All Measured Data

Complete Testing

Compare with Literature Values

Analyze

Assess Purity

Evaluate

Generate Technical Report

Conclude

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of a liquid chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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